Cas no 83038-25-9 (Benzenemethanamine, 4,4'-methylenebis[N,N-dimethyl-)

Benzenemethanamine, 4,4'-methylenebis[N,N-dimethyl- structure
83038-25-9 structure
Product Name:Benzenemethanamine, 4,4'-methylenebis[N,N-dimethyl-
CAS No:83038-25-9
MF:C19H26N2
MW:282.423144817352
CID:678654
PubChem ID:71416425
Update Time:2025-04-19

Benzenemethanamine, 4,4'-methylenebis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-[4-[[4-[(dimethylamino)methyl]phenyl]methyl]phenyl]-N,N-dimethylmethanamine
    • N,N'-{Methylenebis[(4,1-phenylene)methylene]}bis(N-methylmethanamine)
    • DTXSID80835817
    • 83038-25-9
    • Benzenemethanamine, 4,4'-methylenebis[N,N-dimethyl-
    • Inchi: 1S/C19H26N2/c1-20(2)14-18-9-5-16(6-10-18)13-17-7-11-19(12-8-17)15-21(3)4/h5-12H,13-15H2,1-4H3
    • InChI Key: GIRRFENKTJRBIF-UHFFFAOYSA-N
    • SMILES: N(C)(C)CC1C=CC(=CC=1)CC1C=CC(=CC=1)CN(C)C

Computed Properties

  • Exact Mass: 282.209598838g/mol
  • Monoisotopic Mass: 282.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 6.5Ų
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